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Compound of Interest

Compound Name: 5-Chloroquinazoline-2,4-diamine

Cat. No.: B108604

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 5-
Chloroquinazoline-2,4-diamine in a laboratory setting. The information is compiled to ensure
user safety and maintain the integrity of the compound for research and development
purposes.

Chemical and Physical Properties

5-Chloroquinazoline-2,4-diamine is a heterocyclic organic compound with potential
applications in medicinal chemistry and drug discovery. A summary of its key properties is
presented below.
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Property Value Reference
Molecular Formula CsH7CIN4 [1112]
Molecular Weight 194.62 g/mol [1][2]

CAS Number 17511-21-6 [1][3]

Purity >95% [2][3]
Appearance Solid [3]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

C);untg p N ]
Topological Polar Surface Area  77.8 A2 [1]

Safety and Hazard Information

5-Chloroquinazoline-2,4-diamine is classified as a hazardous substance. All personnel
should be aware of the potential risks and take necessary precautions.

GHS Hazard Classification:

) Hazard

Hazard Class Category GHS Code Signal Word

Statement
Skin )

. o i Causes skin

Corrosion/Irritatio 2 H315 Warning S

irritation.[1][3]
n
Serious Eye Causes serious
Damage/Eye 2A H319 Warning eye irritation.[1]
Irritation [3]
Specific Target May cause
Organ Toxicity, 3 H335 Warning respiratory
Single Exposure irritation.[1][3]
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Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,
P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.[3]

Handling and Storage Protocols

Proper handling and storage are crucial to ensure the stability of 5-Chloroquinazoline-2,4-
diamine and the safety of laboratory personnel.

3.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.[3]
» Hand Protection: Chemically resistant gloves (e.qg., nitrile rubber).[4]

o Skin and Body Protection: Laboratory coat. For larger quantities or when generating dust, a
chemical-resistant apron or suit may be necessary.[4]

o Respiratory Protection: For operations that may generate dust, use a NIOSH-approved
respirator with a particulate filter.[4]

3.2. Safe Handling Protocol

o Ventilation: Always handle 5-Chloroquinazoline-2,4-diamine in a well-ventilated area,
preferably in a chemical fume hood.[3]

o Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[3]
e Dust Minimization: Minimize dust generation and accumulation during handling.[3]

e Hygiene: Wash hands thoroughly after handling the compound. Do not eat, drink, or smoke
in the work area.[3]

» Spill Management: In case of a spill, wear appropriate PPE, and clean up using an inert
absorbent material.[3] Collect the spilled material in a sealed container for proper disposal.[3]
Prevent the material from entering drains or waterways.[3]
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3.3. Storage Protocol

Container: Store in a tightly closed container.[3]

Conditions: Keep in a cool, dry, and well-ventilated place.[2][3]

Incompatibilities: Store away from incompatible substances, such as strong oxidizing agents.

[5]

Ignition Sources: Keep away from sources of ignition.[3]

Experimental Protocols

While specific protocols for 5-Chloroquinazoline-2,4-diamine are not widely published, its
structure suggests it can be used as a building block in organic synthesis, particularly for
creating more complex quinazoline derivatives. The following is a general protocol for its use in
a nucleophilic aromatic substitution reaction.

4.1. General Protocol for Nucleophilic Aromatic Substitution

This protocol describes a general procedure for the reaction of 5-Chloroquinazoline-2,4-
diamine with a primary or secondary amine.

Materials:

e 5-Chloroquinazoline-2,4-diamine

e Amine of choice

e Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF), Dioxane)

e Base (e.g., N,N-Diisopropylethylamine (DIPEA), Potassium Carbonate)
e Round-bottom flask

o Magnetic stirrer and stir bar

e Heating mantle or oil bath
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e Condenser
e Inert atmosphere (Nitrogen or Argon)

o Standard work-up and purification equipment (e.g., separatory funnel, rotary evaporator,
column chromatography supplies)

Procedure:

e Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 5-
Chloroquinazoline-2,4-diamine (1 equivalent).

o Solvent Addition: Add the anhydrous solvent to dissolve or suspend the starting material.

o Reagent Addition: Add the amine (1-1.2 equivalents) and the base (2-3 equivalents) to the
reaction mixture.

» Reaction Conditions: Stir the mixture at an elevated temperature (e.g., 80-120 °C) and
monitor the reaction progress by an appropriate method (e.g., TLC, LC-MS).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. If a solid
precipitate forms, it can be collected by filtration. Otherwise, dilute the reaction mixture with
water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography, recrystallization, or other suitable methods.

o Characterization: Characterize the purified product using standard analytical techniques
(e.g., NMR, MS, IR).

Visualizations

5.1. Safe Handling and Storage Workflow
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Safe Handling and Storage Workflow for 5-Chloroquinazoline-2,4-diamine

Preparation

Consult SDS and perform risk assessment

'

Don appropriate PPE
(Goggles, Gloves, Lab Coat)

Hangling
Y

Work in a well-ventilated fume hood

'

Weigh the required amount carefully

'

Minimize dust generation

'

Transfer to reaction vessel

Storage \ Post-Handling

Store in a tightly sealed container

' \

Decontaminate work area

Place in a cool, dry, well-ventilated area Dispose of waste in designated containers
Keep away from incompatible materials Remove and dispose of PPE properly

'

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling and storage.
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5.2. PPE Selection Logic

PPE Selection for Handling 5-Chloroquinazoline-2,4-diamine

Start: Handling 5-Chloroquinazoline-2,4-diamine

Standard PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat

Is there a risk of generating dust?

Add:
- NIOSH-approved respirator

Is there a risk of splashing?

Add:
- Face shield

Proceed with handling

Click to download full resolution via product page
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Caption: Decision tree for PPE selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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